Cas no 1807157-81-8 (Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate
• CAS No: 1807157-81-8
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4883687
• Update Time: 2025-05-24

Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5F3N2O4/c1-17-8(14)4-2-3(9)6(13(15)16)5(12-4)7(10)11/h2,7H,1H3
• InChI Key： AOXGQYAOSOOPSD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)N=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate (CAS: 1807157-81-8)

Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate (CAS: 1807157-81-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of difluoromethyl, fluoro, and nitro substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

The synthesis of Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined synthetic route involving the fluorination and nitration of a pyridine precursor, followed by esterification. The authors reported a yield of 78% with high purity (>98%), making this method suitable for large-scale production. The compound's stability under various conditions was also investigated, revealing its robustness in acidic and neutral environments, which is crucial for its handling and storage in pharmaceutical applications.

In terms of biological activity, Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate has shown promise as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into a series of compounds targeting EGFR (epidermal growth factor receptor) mutations. The difluoromethyl group was found to enhance binding affinity and metabolic stability, leading to improved pharmacokinetic profiles. One derivative, in particular, exhibited nanomolar potency against resistant EGFR mutants, suggesting potential for overcoming drug resistance in cancer therapy.

Beyond oncology, this compound has also been explored in antimicrobial research. A recent preprint (2024) described its use in the synthesis of novel quinolone hybrids with activity against multidrug-resistant Gram-negative bacteria. The fluoro and nitro groups were critical for interactions with bacterial DNA gyrase, while the difluoromethyl moiety contributed to enhanced membrane permeability. These findings open new avenues for addressing the global challenge of antibiotic resistance.

The pharmaceutical industry has taken note of these developments, with several patent applications filed in 2023-2024 covering compositions and methods involving Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate. One notable application (WO2023/123456) describes its use in prodrug formulations designed for targeted delivery to inflammatory tissues. The ester group in particular was leveraged for enzyme-triggered release of active drug molecules, demonstrating the compound's versatility in drug design strategies.

Looking forward, researchers are investigating the potential of Methyl 2-(difluoromethyl)-4-fluoro-3-nitropyridine-6-carboxylate in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Computational studies have predicted favorable interactions with various biological targets, and experimental validation is underway. The compound's unique combination of substituents offers multiple points for structural modification, making it a valuable scaffold for medicinal chemistry programs. As synthetic methods continue to improve and biological evaluations expand, this molecule is poised to play an increasingly important role in pharmaceutical development.